Cas no 1516233-52-5 (1H-Pyrrole-2-carboxylic acid, 4-(2-thienyl)-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-(2-thienyl)-
• CAS No: 1516233-52-5
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 6094982
• PubChem ID: 83530997
• Update Time: 2024-01-13

1H-Pyrrole-2-carboxylic acid, 4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-(2-thienyl)-
• 4-(THIOPHEN-2-YL)-1H-PYRROLE-2-CARBOXYLICACID
• EN300-745526
• 4-(THIOPHEN-2-YL)-1H-PYRROLE-2-CARBOXYLIC ACID
• 1516233-52-5

• Inchi： 1S/C9H7NO2S/c11-9(12)7-4-6(5-10-7)8-2-1-3-13-8/h1-5,10H,(H,11,12)
• InChI Key： MAFLOXAPHJGMMK-UHFFFAOYSA-N
• SMILES： N1C=C(C2SC=CC=2)C=C1C(O)=O

Computed Properties

• Exact Mass: 193.01974964g/mol
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 462.3±40.0 °C(Predicted)
• pka: 4.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids